Cas no 1807138-12-0 (3-(Difluoromethyl)-5-iodo-2-methylpyridine-6-carboxaldehyde)

• Product Name: 3-(Difluoromethyl)-5-iodo-2-methylpyridine-6-carboxaldehyde
• CAS No: 1807138-12-0
• MF: C₈H₆F₂INO
• MW: 297.04062128067
• CID: 4892021
• Update Time: 2025-05-20

3-(Difluoromethyl)-5-iodo-2-methylpyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-iodo-2-methylpyridine-6-carboxaldehyde

• Inchi： 1S/C8H6F2INO/c1-4-5(8(9)10)2-6(11)7(3-13)12-4/h2-3,8H,1H3
• InChI Key： FQDHVZVZGCTVKL-UHFFFAOYSA-N
• SMILES： IC1=C(C=O)N=C(C)C(C(F)F)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• XLogP3: 2.3
• Topological Polar Surface Area: 30

Additional information on 3-(Difluoromethyl)-5-iodo-2-methylpyridine-6-carboxaldehyde

Comprehensive Overview of 3-(Difluoromethyl)-5-iodo-2-methylpyridine-6-carboxaldehyde (CAS No. 1807138-12-0)

3-(Difluoromethyl)-5-iodo-2-methylpyridine-6-carboxaldehyde (CAS No. 1807138-12-0) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyridine derivative is characterized by its unique molecular structure, featuring a difluoromethyl group, an iodo substituent, and a carboxaldehyde functional group. These structural attributes make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel crop protection agents and pharmaceutical APIs.

The compound's CAS number 1807138-12-0 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Its molecular formula C8H6F2INO reflects a balanced combination of halogens and heteroatoms, which contribute to its reactivity and application versatility. Researchers often explore its potential in cross-coupling reactions, a trending topic in synthetic chemistry, due to the presence of the iodo moiety—a preferred handle for palladium-catalyzed transformations.

In recent years, the demand for fluorinated pyridines like this compound has surged, driven by their enhanced metabolic stability and bioavailability—a hot topic in drug discovery forums. The difluoromethyl group (-CF2H) is particularly noteworthy, as it mimics the properties of alcohols and thiols while offering superior resistance to oxidative degradation. This aligns with the industry's focus on next-generation agrochemicals and small-molecule therapeutics, where such structural motifs are prized.

From a synthetic perspective, the carboxaldehyde functionality at the 6-position enables diverse derivatization pathways, including reductive amination or nucleophilic additions—frequently discussed in medicinal chemistry optimization workflows. Its compatibility with high-throughput screening platforms further elevates its utility in hit-to-lead development, a recurring theme in AI-driven drug design queries.

Environmental and regulatory trends also shape the discourse around this compound. The iodo substituent offers a greener alternative to heavy metals in catalysis, resonating with the green chemistry movement. Moreover, its potential role in sustainable pest control solutions aligns with global searches for eco-friendly crop enhancers, making it a subject of interest in agrochemical patent landscapes.

Analytical characterization of CAS 1807138-12-0 typically involves advanced techniques like NMR spectroscopy (notably 19F-NMR for the difluoromethyl group) and LC-MS, reflecting the compound's compatibility with modern quality control protocols. These methods are frequently queried in relation to impurity profiling—a critical concern in API manufacturing.

In conclusion, 3-(Difluoromethyl)-5-iodo-2-methylpyridine-6-carboxaldehyde exemplifies the intersection of structural ingenuity and practical application. Its relevance spans preclinical research, material science, and agrochemical innovation, addressing contemporary challenges in molecular design while adhering to evolving safety and sustainability standards.